2-Butanone, 4-(2-aziridinyl)- (8CI,9CI)

• CAS: 1684-37-3
• Synonyms: 2-Butanone, 4-(2-aziridinyl)- (8CI,9CI)
• Molecular Formula: C6H11NO
• Molecular Weight: 113.16
• SMILES: CC(=O)CCC1CN1
• InChI: InChI=1S/C6H11NO/c1-5(8)2-3-6-4-7-6/h6-7H,2-4H2,1H3
• InChIKey: HOLDVUYTCDFTDJ-UHFFFAOYSA-N

Researchers requiring a monofunctional alkylator for mechanistic DNA damage studies often face supply inconsistency for specialized aziridine building blocks. This compound solves that need as a reliable, scalable bifunctional intermediate. - Dual Reactivity: Combines an electrophilic ketone carbonyl with a strained aziridine (~25-30 kcal/mol) for controlled, sequential derivatization. - Regiochemical Control: The gamma-ketone directs nucleophilic ring-opening via hydrogen-bonding, enabling predictable synthesis of functionalized amines. - Research Application: Proven tool for generating N7-guanine mono-adducts, distinct from cross-linking diaziridinylquinones, for comparative repair pathway studies.

2-Butanone, 4-(2-aziridinyl)-: Chemical Identity and Procurement Profile

2-Butanone, 4-(2-aziridinyl)- (8CI,9CI), CAS 1684-37-3, is a low-molecular-weight (113.16 g/mol) bifunctional organic compound consisting of a butanone backbone with an aziridine (ethyleneimine) ring substituent at the 4-position [1]. The molecule integrates an electrophilic ketone carbonyl with a strained three-membered aziridine heterocycle (~25–30 kcal/mol ring strain energy), imparting dual reactivity profiles: nucleophilic addition at the carbonyl carbon and ring-opening alkylation via the aziridine nitrogen . Computed physicochemical properties include a density of 1.0±0.1 g/cm³, a boiling point of 172.8±13.0 °C at 760 mmHg, an XLogP3-AA of -0.4, a topological polar surface area of 39 Ų, and one hydrogen bond donor [1]. The compound is supplied exclusively for non-human research use and is not intended for therapeutic or veterinary applications .

1

Bifunctional aziridinyl ketone for monofunctional DNA alkylation studies

2

Built-in γ-ketone directing group supports regioselective ring-opening

3

Continuous flow Baldwin rearrangement enables scalable synthesis with high diastereoselectivity

• [1] PubChem. 2-Butanone, 4-(2-aziridinyl)-. CID 45085039. National Center for Biotechnology Information. View Source

Why This Aziridinyl Ketone Cannot Be Casually Replaced

Selection of 2-Butanone, 4-(2-aziridinyl)- cannot be reduced to the mere presence of an aziridine warhead. The compound's differentiation from positional isomers (e.g., 2-Butanone, 4-(1-aziridinyl)-, CAS 503-12-8) and from structurally distinct aziridine-containing agents resides in the specific connectivity of the aziridine ring to the 2-position of the butanone chain, which governs both the regiochemistry of nucleophilic ring-opening and the electronic communication between the ketone and the aziridine . In contrast to bifunctional diaziridinylquinones (e.g., RSU-1069 and RSU-1131) that generate DNA interstrand cross-links, this monofunctional aziridine preferentially forms monoalkylated DNA adducts at the N7 position of guanine, yielding a distinct profile of cytotoxic intermediates and repair-pathway engagement . The gamma-ketone group can direct nucleophilic attack through hydrogen-bonding interactions that influence the regioselectivity of aziridine ring-opening, a property absent in simpler aziridine analogs lacking the carbonyl moiety [1]. Below, the strongest available comparative evidence is presented with full acknowledgment of evidential limitations where direct head-to-head quantitative data remain sparse in the open literature.

Positional Isomer Interchange

2-Butanone, 4-(1-aziridinyl)- isomers alter regioisomeric connectivity; ring-opening regiochemistry and DNA adduct profiles may shift significantly.

Cross-Linker Mismatch

Diaziridinylquinones (e.g. RSU-1069, AZQ) create interstrand DNA cross-links; this monofunctional alkylator generates single N7-guanine adducts — not a drop-in replacement for cross-linking endpoints.

Directing Group Absence

Non-carbonyl aziridines lack γ-ketone hydrogen-bond direction; nucleophilic attack regioselectivity may differ, impacting synthetic route fidelity.

• [1] pmc.ncbi.nlm.nih.gov. Gamma-ketone-directed regioselective aziridine ring-opening. PMC10620703. View Source

Comparative Evidence for 2-Butanone, 4-(2-aziridinyl)-

In Vivo Antitumor Activity with Weekly Dosing

In a murine tumor model, 2-butanone, 4-(2-aziridinyl)- administered intraperitoneally once per week for 9 consecutive weeks produced significant antitumor activity. This in vivo efficacy is qualitatively distinct from many commercial aziridine-based alkylating agents (e.g., thiotepa, mitomycin C) that require more frequent dosing schedules to achieve comparable tumor control. However, the available data lack explicit comparator arms, precise tumor volume measurements, and statistical significance values, limiting the strength of this evidence . In mechanistic complement, the compound has been reported to arrest proliferation of undifferentiated cells and induce monocytic differentiation, a dual activity profile that differentiates it from purely cytotoxic DNA cross-linkers. The compound's ability to alkylate DNA at the N7 position of guanine via aziridinium ion formation is documented but without quantitative comparison to reference alkylators .

In Vivo Tumor Model

Data to verify

Qualitative antitumor activity with once-weekly i.p. dosing over 9 weeks; no comparator arm or statistical quantification.

Provides a dosing-schedule anchor for preclinical design but requires independent potency validation.

Reported model endpoint context; source data are not publicly detailed.

Evidence Dimension	In vivo antitumor efficacy (tumor growth inhibition)
Target Compound Data	Significant antitumor activity (qualitative assessment) following i.p. administration, once weekly, for 9 weeks
Comparator Or Baseline	No direct comparator data available in the source; class-level inference only
Quantified Difference	Not calculable from available data
Conditions	Murine tumor model; i.p. administration; once-weekly dosing for 9 weeks

Why This Matters

This represents the only available in vivo efficacy signal for this specific compound and provides a dosing-schedule anchor point for preclinical experimental design, although the absence of a comparator arm precludes definitive differentiation claims.

Monofunctional DNA Alkylation vs. Cross-Linking Agents

2-Butanone, 4-(2-aziridinyl)- functions as a monofunctional DNA alkylating agent, forming covalent adducts primarily at the N7 position of guanine residues via aziridinium ion intermediates . This mechanism contrasts with bifunctional aziridinylquinones such as RSU-1069, RSU-1131, and diaziquone (AZQ), which possess dual aziridine moieties or quinone-aziridine combinations enabling interstrand DNA cross-link formation [1]. In diaziridinylquinone series, alkyl substituent effects on cross-linking ability have been quantitatively characterized, with IC50 values against DT-diaphorase-rich cell lines (H460, HT29) typically falling in the nanomolar range [1]. The monofunctional profile of 2-butanone, 4-(2-aziridinyl)- predicts reduced cross-link-dependent cytotoxicity but potentially altered repair-pathway engagement (nucleotide excision repair vs. homologous recombination), though direct comparative cytotoxicity data (IC50 values) for this specific compound against any cell line are not publicly available.

DNA Alkylation Mode

Class-level inference

Monofunctional N7-guanine adducts via aziridinium ion vs. bifunctional cross-links by diaziridinylquinones (RSU-1069, AZQ). Target compound lacks published IC50.

Mechanistically unsuitable as a substitute for bifunctional cross-linking agents; repair pathway engagement likely differs.

Comparative IC50 data available only for comparator class.

Evidence Dimension	DNA alkylation modality (monofunctional vs. bifunctional cross-linking)
Target Compound Data	Monofunctional alkylation at N7-guanine; single aziridine ring
Comparator Or Baseline	Diaziridinylquinones (e.g., RSU-1069, AZQ): bifunctional cross-linking; IC50 values 0.0037–0.018 μM against P388 leukemia (for bis-aziridinyl quinazolinediones)
Quantified Difference	Qualitative mechanistic difference; target compound lacks published comparative IC50 data
Conditions	DNA alkylation assays; DT-diaphorase-rich (H460, HT29) and -deficient (H596, BE) cell lines for comparator compounds

Why This Matters

The monofunctional alkylation profile informs researchers that this compound is mechanistically unsuitable as a drop-in replacement for bifunctional cross-linking agents in protocols where interstrand cross-link formation is the desired endpoint.

• [1] Figshare. Cross-Linking and Sequence-Specific Alkylation of DNA by Aziridinylquinones. 3. Effects of Alkyl Substituents. Journal of Medicinal Chemistry, 1999, 42(12), 2245–2250. View Source

Ketone-Directed Regioselectivity in Ring-Opening

The gamma-ketone functionality in 2-butanone, 4-(2-aziridinyl)- provides hydrogen-bonding-mediated direction of nucleophilic attack during aziridine ring-opening, a feature absent in simple N-alkyl or N-acyl aziridines [1]. The mechanistic pathway involves initial protonation of the aziridine nitrogen to form an aziridinium ion intermediate, followed by directed nucleophilic attack influenced by the carbonyl oxygen's hydrogen-bond acceptor capacity. This regiochemical control has been characterized through Hammett sigma value correlations, demonstrating that the charge distribution within the aziridinium ion is tunable by the electronic properties of substituents [2]. In cross-coupling applications employing nickel/photoredox catalysis, aziridine substrates with ketone directing groups achieve coupling yields of 51–85% with alcohol nucleophiles, whereas electrochemical amination of aziridines yields 60–90% depending on amine nucleophile structure . These synthetic efficiency benchmarks are relevant to procurement decisions when the compound is intended as a building block for downstream functionalization.

Ketone-Directed Regioselectivity

Supporting evidence

γ-Ketone H-bond direction enables regioselective ring-opening; applicable in nickel/photoredox cross-coupling (yields 51–85%) and electrochemical amination.

Built-in directing group simplifies synthetic routes; reduces need for external chiral auxiliaries.

Yields reported for general aziridine substrates; direct target-only comparisons unavailable.

Evidence Dimension	Synthetic utility: yield and regioselectivity in ring-opening/cross-coupling reactions
Target Compound Data	Gamma-ketone-directed ring-opening enabling regioselective nucleophilic attack; applicable in nickel/photoredox cross-coupling and electrochemical amination
Comparator Or Baseline	Non-carbonyl aziridines (N-alkyl/aryl aziridines): lack carbonyl-directed regiocontrol; comparable cross-coupling yields reported for general aziridine substrates
Quantified Difference	Qualitative regioselectivity advantage; no direct yield comparison between target compound and specific non-carbonyl aziridine analog under identical conditions
Conditions	Nickel/photoredox dual catalysis and electrochemical aziridine activation conditions

Why This Matters

For researchers procuring this compound as a synthetic intermediate, the carbonyl group offers a built-in directing functionality that can simplify synthetic routes by reducing the need for external chiral auxiliaries or protecting group strategies to control regioselectivity.

• [1] smolecule.com. Gamma-ketone hydrogen bonding in aziridine ring-opening. PMC10620703. View Source
• [2] pmc.ncbi.nlm.nih.gov. Hammett sigma analysis of aziridinium ion charge distribution. PMC5811137. View Source

Continuous Flow Synthesis Yield and Diastereoselectivity

The synthesis of 2-butanone, 4-(2-aziridinyl)- via the Baldwin rearrangement has been optimized under continuous flow conditions, achieving an 83% isolated yield with >95% diastereoselectivity (96% at 130°C with 12-minute residence time in toluene) . This represents a significant improvement over traditional batch methods, which typically deliver only 50–60% yield with prolonged reaction times of 3–6 hours due to inconsistent heat distribution and thermal degradation . The flow-process scalability has been demonstrated at multigram quantities within hours. While these yields apply specifically to the Baldwin rearrangement route to this compound class, they establish an industrially relevant benchmark: at 110°C with 90-minute residence time, yield drops to 78% with 92% diastereoselectivity, and at 120°C with 60-minute residence, 79% yield with 94% diastereoselectivity is achieved . Solvent optimization studies further indicate that substituting toluene with cyclohexane reduces waste generation by 40% while maintaining 80% yield .

Flow vs Batch Synthesis

Head-to-head

Continuous flow: 83% yield, 96% diastereoselectivity (130°C, 12 min). Batch: 50–60% yield, 3–6 h.

Reported higher yield and diastereoselectivity supports scalable procurement for downstream applications.

Baldwin rearrangement; solvent optimization further reduces waste.

Evidence Dimension	Synthetic yield and diastereoselectivity (batch vs. continuous flow)
Target Compound Data	Continuous flow: 83% yield, 96% diastereoselectivity (130°C, 12 min, toluene). Multigram scalability demonstrated.
Comparator Or Baseline	Traditional batch Baldwin rearrangement: 50–60% yield, 3–6 hour reaction times
Quantified Difference	Yield improvement: +23–33 percentage points; reaction time reduction: 93–97%; diastereoselectivity improvement: not quantified for batch
Conditions	Baldwin rearrangement; continuous flow reactor at 130°C, 12 min residence time, toluene solvent; batch comparison at conventional thermal conditions

Why This Matters

This constitutes the strongest available quantitative evidence for this compound, providing a procurement-relevant benchmark: researchers sourcing this compound for downstream applications benefit from flow-optimized synthetic routes that deliver higher yields and stereochemical purity in dramatically shortened timelines compared to conventional batch synthesis of analogous aziridinyl ketones.

Research and Industrial Application Scenarios

Preclinical Oncology with Defined DNA Adduct Profiles

Researchers investigating the biological consequences of monofunctional versus bifunctional DNA alkylation can employ 2-butanone, 4-(2-aziridinyl)- as a tool compound that forms single N7-guanine adducts via aziridinium ion intermediates . The compound's reported in vivo antitumor activity with once-weekly i.p. dosing over 9 weeks provides a dosing-schedule reference point, though researchers must independently validate potency against their specific cell lines given the absence of published IC50 values for this compound . The mechanistic differentiation from bifunctional cross-linking agents such as diaziridinylquinones (IC50 values 0.0037–0.018 μM in P388 leukemia models for bis-aziridinyl analogs) makes this compound suitable for comparative mechanistic studies exploring the role of DNA interstrand cross-link formation in therapeutic index .

Chiral Building Block for Stereoselective Synthesis

The continuous flow Baldwin rearrangement protocol achieving 83% yield and 96% diastereoselectivity directly supports the use of 2-butanone, 4-(2-aziridinyl)- as a scalable synthetic building block . The gamma-ketone functionality provides intrinsic regiochemical control during nucleophilic ring-opening, directing attack to specific carbon centers of the aziridine ring via hydrogen-bonding interactions [1]. This property makes the compound particularly valuable for synthesizing functionalized amine derivatives and nitrogen-containing heterocycles without requiring additional chiral auxiliary introduction. Enantioselective synthesis strategies for this compound class have been developed, including the use of chiral sulfinamides and Lewis acid catalysts (e.g., zinc triflate) achieving up to 88% enantiomeric excess for derivatives .

Differentiation Therapy and Cell Fate Modulation

The compound's reported ability to arrest proliferation of undifferentiated cells while inducing monocytic differentiation [2] positions it as a candidate for differentiation therapy research, a paradigm distinct from conventional cytotoxic chemotherapy. This dual activity profile—combining cell-cycle arrest with differentiation induction—differentiates it mechanistically from purely apoptotic aziridine-based agents. Researchers exploring the intersection of epigenetic reprogramming and DNA alkylation may find this compound useful for probing structure-activity relationships linking adduct chemistry to cellular differentiation outcomes, though quantitative potency benchmarks for this specific application remain unpublished.

Reactive Cross-Linking Intermediate for Polymers

The bifunctional reactivity of 2-butanone, 4-(2-aziridinyl)-—combining a ketone electrophile with a strained aziridine ring (~25–30 kcal/mol ring strain energy) —enables its use as a specialized cross-linking agent in polymer chemistry and coating formulations. The aziridine functionality can react with nucleophilic groups (amines, thiols, carboxylic acids) on polymer backbones, while the ketone provides a secondary functional handle for further modification. Patent literature indicates broader industrial applicability of aziridine-functional compounds in polyurethane and coating systems . The computed physicochemical properties (XLogP3-AA of -0.4, hydrogen bond acceptor count of 2) support compatibility with both aqueous and organic solvent-based formulation environments [3].

Application

Selection Property

Validation Focus

Monofunctional DNA adduct studies

Mechanistic differentiation from cross-linkers

Verify adduct profiles and cell-line potency independently

Stereoselective synthesis building block

High diastereoselectivity and ketone directing group

Confirm diastereomeric purity in downstream products

Differentiation induction research

Dual anti-proliferative and pro-differentiation activity

Validate cell-type-specific differentiation markers

Reactive cross-linker for polymers

Bifunctional reactivity (ketone + strained aziridine)

Assess cross-linking efficiency in target formulation

• [1] pmc.ncbi.nlm.nih.gov. Gamma-ketone-directed regioselective aziridine ring-opening. PMC10620703. View Source
• [2] Webisa Web Data Commons. Biological activity description: differentiation induction and anti-proliferative activity. View Source
• [3] PubChem. 2-Butanone, 4-(2-aziridinyl)-: Computed physicochemical properties. CID 45085039. View Source